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Compound of Interest

5-Fluoro-2-
Compound Name:
(trifluoromethyl)benzonitrile

cat. No.: B1302123

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 5-
Fluoro-2-(trifluoromethyl)benzonitrile, a key intermediate in the synthesis of various
pharmaceuticals and agrochemicals. The information presented herein is intended to support
research, development, and manufacturing activities by providing essential data and
standardized experimental methodologies.

Core Physical and Chemical Data

5-Fluoro-2-(trifluoromethyl)benzonitrile is a fluorinated aromatic compound with the
chemical formula CsHsFaN.[1][2][3] Its structure incorporates a nitrile group, a trifluoromethyl
group, and a fluorine atom on the benzene ring, which impart unique chemical reactivity and
physical characteristics.

Quantitative Physical Properties

A summary of the key physical properties of 5-Fluoro-2-(trifluoromethyl)benzonitrile is
presented in the table below. These values are compiled from various sources and may include
predicted data. It is recommended to verify these properties through experimental analysis for
critical applications.
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Property Value Source(s)
Molecular Formula CsHsFaN [1112][3]
Molecular Weight 189.11 g/mol [11[2][3]
CAS Number 240800-45-7 [2][4]
Appearance Colorless to light yellow liquid [1112]
Boiling Point 196.4 + 35.0 °C (Predicted) [1][2]
Density 1.37 £ 0.1 g/cm? (Predicted) [1112]
Purity Typically = 95% [1]

Detailed Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 5-

Fluoro-2-(trifluoromethyl)benzonitrile are not extensively published, the following are

detailed, standard methodologies that can be applied.

Determination of Boiling Point (Capillary Method)

This method is suitable for small quantities of liquid samples.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus:

Thiele tube or other heating bath (e.g., oil bath)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)
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Procedure:

A small amount of the 5-Fluoro-2-(trifluoromethyl)benzonitrile is placed into the fusion
tube.

e Acapillary tube, sealed at one end, is placed into the fusion tube with the open end
submerged in the liquid.

e The fusion tube is attached to a thermometer, ensuring the sample is aligned with the
thermometer bulb.

e The assembly is placed in a Thiele tube or heating bath.
e The apparatus is heated slowly and uniformly.

o The temperature at which a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube is noted. This is the boiling point of the liquid.[5]

Determination of Density (Gravimetric Method)

This method relies on accurately measuring the mass of a known volume of the liquid.
Objective: To determine the mass per unit volume of the liquid.

Apparatus:

e Analytical balance

e Pycnometer (a glass flask with a specific, known volume) or a graduated cylinder

e Thermometer

Procedure:

e The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an
analytical balance.

e The container is filled with 5-Fluoro-2-(trifluoromethyl)benzonitrile to a known volume.
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e The mass of the container with the liquid is measured.

e The mass of the liquid is determined by subtracting the mass of the empty container from the
mass of the filled container.

e The density is calculated by dividing the mass of the liquid by its volume.[6][7]

Determination of Melting Point (Capillary Method)

Although 5-Fluoro-2-(trifluoromethyl)benzonitrile is typically a liquid at room temperature,
this method is applicable if it were a solid or for determining the melting point of solid
derivatives.

Objective: To determine the temperature range over which a solid compound transitions to a
liquid.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp) or Thiele tube

e Capillary tubes

e Thermometer

Procedure:

o A small amount of the finely powdered solid is packed into a capillary tube.

e The capillary tube is placed in the heating block of the melting point apparatus or attached to
a thermometer in a Thiele tube.[8]

e The sample is heated at a slow, controlled rate.

e The temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the entire solid has turned into a clear liquid (completion of melting) are
recorded. This range is the melting point.[9]

Determination of Solubility (Qualitative Method)
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This method provides a general assessment of the solubility of the compound in various
solvents.

Objective: To determine the solubility of the compound in different solvents.
Apparatus:

e Small test tubes

o Graduated pipettes or droppers

e Vortex mixer or stirring rods

Procedure:

e Asmall, measured amount of 5-Fluoro-2-(trifluoromethyl)benzonitrile (e.g., 0.1 mL) is
placed in a test tube.

o Asmall, measured volume of a solvent (e.g., 1 mL of water, ethanol, acetone,
dichloromethane) is added to the test tube.

e The mixture is agitated vigorously.

e The mixture is observed to determine if the compound has dissolved completely (forms a
single, clear phase), is partially soluble, or is insoluble.[10] The principle of "like dissolves
like" suggests that organic compounds are generally more soluble in organic solvents.[11]

Logical Relationships of Physical Properties

The following diagram illustrates the hierarchical relationship between the fundamental and
derived physical properties of a chemical compound like 5-Fluoro-2-
(trifluoromethyl)benzonitrile.
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Caption: Hierarchy of Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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